![molecular formula C17H16N2O2 B6483161 N-(3,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide CAS No. 942005-56-3](/img/structure/B6483161.png)
N-(3,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom . The compound also includes a furo[3,2-b]pyridine moiety, which is a fused ring system containing a furan ring (a five-membered ring with oxygen) and a pyridine ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyridine and furan rings, along with the various substituents. The presence of nitrogen in the pyridine ring and oxygen in the furan ring would likely result in these rings having different electronic properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine and furan rings could influence its solubility, boiling point, and melting point .
Scientific Research Applications
Anticancer Properties
Pyrimidine derivatives exhibit potent anticancer effects. Several FDA-approved drugs, such as imatinib , Dasatinib , and nilotinib , are pyrimidine-based and widely used in leukemia treatment . These compounds target specific signaling pathways and inhibit cancer cell growth.
Antimicrobial Activity
Pyrimidines possess antimicrobial properties. They can combat bacterial, fungal, and parasitic infections. Researchers have explored pyrimidine derivatives as potential antibiotics and antifungal agents .
Anti-Inflammatory and Analgesic Effects
Pyrimidines may alleviate inflammation and pain. Their anti-inflammatory activity makes them relevant for conditions like arthritis, while their analgesic properties contribute to pain management .
Antihypertensive Action
Certain pyrimidine derivatives exhibit antihypertensive effects. These compounds help regulate blood pressure and cardiovascular health .
DNA Topoisomerase II Inhibitors
Pyrimidines play a crucial role as DNA topoisomerase II inhibitors. These enzymes are essential for DNA replication and repair, making pyrimidines valuable in cancer therapy .
Antitubercular Agents
Researchers have investigated pyrimidines as potential antitubercular drugs. These compounds target Mycobacterium tuberculosis, the causative agent of tuberculosis .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-10-6-11(2)8-13(7-10)19-17(20)16-9-14-15(21-16)5-4-12(3)18-14/h4-9H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SALFKJRFIQGTCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC(=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.